Methyl 3-(5-methyl-2-furanyl)propionate
Cat. No. B8292448
M. Wt: 168.19 g/mol
InChI Key: BIBWBGFNNLKVAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05514679
Procedure details
To a solution of methyl 3-(5-methyl-2-furanyl)propionate (3.6 g, 20 mmol) in 50 mL of THF at 0° C. was added dropwise under nitrogen 8 mL of diisobutylaluminum hydride (1M in hexane), and the mixture was stirred at room temperature over-night. The resulting solution was diluted with 2 mL of water in 10 mL of THF and brine, and the mixture was stirred for 30 min. The solid was removed by filtration, and the filtrate was diluted with 20 mL of water, extracted with methylene chloride. The organic layer was washed with water, dried over magnesium sulfate, and concentrated in vacuo. The residue was purified by passing through MPLC column (ethyl acetate/hexane) to afford 1.11 g of 3-(5-methyl-2-furyl) propan-1-ol.
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[O:6][C:5]([CH2:7][CH2:8][C:9](OC)=[O:10])=[CH:4][CH:3]=1.[H-].C([Al+]CC(C)C)C(C)C>C1COCC1.O.[Cl-].[Na+].O>[CH3:1][C:2]1[O:6][C:5]([CH2:7][CH2:8][CH2:9][OH:10])=[CH:4][CH:3]=1 |f:1.2,5.6.7|
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Inputs
Step One
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Name
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|
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Quantity
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3.6 g
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Type
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reactant
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Smiles
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CC1=CC=C(O1)CCC(=O)OC
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
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[H-].C(C(C)C)[Al+]CC(C)C
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Name
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Quantity
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50 mL
|
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature over-night
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred for 30 min
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Duration
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30 min
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The solid was removed by filtration
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ADDITION
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Type
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ADDITION
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Details
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the filtrate was diluted with 20 mL of water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with methylene chloride
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WASH
|
Type
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WASH
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|
Details
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The organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The residue was purified
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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CC1=CC=C(O1)CCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.11 g | |
| YIELD: CALCULATEDPERCENTYIELD | 39.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
